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Compound of Interest

Compound Name:
Hexadecyltrimethylammonium

Tetrafluoroborate

Cat. No.: B1339991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadecyltrimethylammonium tetrafluoroborate (CTABF4) is a cationic surfactant

increasingly utilized in various scientific and industrial applications, including as a template for

nanoparticle synthesis, a component in drug delivery systems, and a reagent in various

chemical reactions. Its unique properties necessitate standardized protocols for the preparation

of solutions to ensure reproducibility and accuracy in experimental results. These application

notes provide a detailed protocol for the preparation of CTABF4 solutions, along with its

physicochemical properties and a workflow for its application in nanoparticle-based drug

delivery systems.

Physicochemical Properties and Safety Data
A summary of the key quantitative and qualitative data for Hexadecyltrimethylammonium
Tetrafluoroborate is presented below. Proper handling and storage are crucial for maintaining

the integrity of the compound and ensuring laboratory safety.
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Property Value References

Molecular Formula C₁₉H₄₂BF₄N

Molecular Weight 371.36 g/mol

Appearance
White to off-white crystalline

powder

Purity >98.0%

Solubility Soluble in hot methanol.

Storage

Store in a cool, dry place (2-

8°C recommended), away

from moisture and light. Keep

container tightly sealed.

Hazard Statements

H302: Harmful if

swallowed.H314: Causes

severe skin burns and eye

damage.

Precautionary Statements P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P301+P330+P331:

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.P303+P361+P353: IF

ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.P305+P351+P33

8: IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue
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rinsing.P310: Immediately call

a POISON CENTER or

doctor/physician.

Experimental Protocol: Preparation of a 10 mM
CTABF4 Stock Solution in Methanol
This protocol details the steps for preparing a 10 mM stock solution of

Hexadecyltrimethylammonium Tetrafluoroborate in methanol. This stock solution can then

be used for further dilutions to achieve the desired final concentration for specific applications.

Materials:

Hexadecyltrimethylammonium tetrafluoroborate (CTABF4) powder (>98.0% purity)

Anhydrous methanol (ACS grade or higher)

Volumetric flask (e.g., 100 mL, Class A)

Analytical balance

Magnetic stirrer and stir bar

Hot plate

Spatula

Weighing paper

Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves (e.g., nitrile)

Procedure:

Don PPE: Before handling any chemicals, put on your safety goggles, lab coat, and gloves.
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Work in a Fume Hood: All steps involving the handling of CTABF4 powder and methanol

should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.

Calculate the Required Mass: To prepare 100 mL of a 10 mM CTABF4 solution, calculate the

required mass of CTABF4 using its molecular weight (371.36 g/mol ).

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L × 0.100 L × 371.36 g/mol = 0.3714 g

Weigh the CTABF4: Using an analytical balance, carefully weigh out approximately 0.3714 g

of CTABF4 powder onto a piece of weighing paper.

Transfer to Volumetric Flask: Carefully transfer the weighed CTABF4 powder into a 100 mL

volumetric flask.

Initial Dissolution: Add approximately 50-60 mL of anhydrous methanol to the volumetric

flask.

Stir and Heat (if necessary): Place a magnetic stir bar into the flask and place the flask on a

magnetic stirrer with a hot plate. Stir the solution. If the CTABF4 does not dissolve readily at

room temperature, gently heat the solution to approximately 40-50°C while stirring. Do not

boil the methanol. Continue heating and stirring until all the solid has dissolved.

Cool to Room Temperature: Once the CTABF4 is completely dissolved, turn off the heat and

allow the solution to cool to room temperature.

Bring to Final Volume: Carefully add anhydrous methanol to the volumetric flask until the

bottom of the meniscus reaches the calibration mark.

Homogenize the Solution: Cap the volumetric flask and invert it several times (10-15 times)

to ensure the solution is thoroughly mixed and homogenous.

Label and Store: Transfer the prepared stock solution to a clearly labeled, sealed container.

The label should include the chemical name (Hexadecyltrimethylammonium
Tetrafluoroborate), concentration (10 mM in Methanol), date of preparation, and your

initials. Store the solution in a cool, dark, and dry place as per the storage recommendations.
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Application Workflow: Nanoparticle-Based Drug
Delivery System Formulation
The following diagram illustrates a generalized workflow for the synthesis of drug-loaded

nanoparticles where a cationic surfactant solution, such as CTABF4, is used as a stabilizing or

templating agent.
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Caption: Workflow for synthesizing drug-loaded nanoparticles using a CTABF4 solution.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Hexadecyltrimethylammonium Tetrafluoroborate (CTABF4) Solutions]. BenchChem, [2025].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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